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Compound of Interest

Compound Name: 3-lodo-4-methylphenol
CAS No.: 626250-54-2
Cat. No.: B3147577

Get Quote

Synthesis, Reactivity, and Applications in Medicinal
Chemistry[1]
Executive Summary & Critical Data Correction

3-lodo-4-methylphenol is a specialized halogenated phenol intermediate used primarily in the
synthesis of complex biaryl scaffolds via palladium-catalyzed cross-coupling.[1] Unlike its more
common isomer (2-iodo-4-methylphenol), which is formed via direct electrophilic substitution,
the 3-iodo isomer requires directed synthesis, making it a high-value "meta-functionalized"
building block relative to the hydroxyl group.[1]

CRITICAL DATA CORRECTION: The CAS number provided in the topic request (60468-54-4)
corresponds to 2-Methyl-3-nitrobenzyl chloride.[1][2] The correct CAS number for 3-lodo-4-
methylphenol is 626250-54-2.[1][3][4][5][6] This guide focuses exclusively on the chemical
entity 3-lodo-4-methylphenol (CAS 626250-54-2).[1][3][4][5][6]

Chemical Identity & Physicochemical Properties[2][4][7]
[8]
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Property Data

Chemical Name 3-lodo-4-methylphenol
Correct CAS Number 626250-54-2
Molecular Formula C7H710

Molecular Weight 234.04 g/mol

SMILES CC1=C(l)C=C(O)C=C1

Phenolic ring with a methyl group at C4 and an
Structure Description iodine atom at C3.[1][7] The iodine is ortho to

the methyl and meta to the hydroxyl.

Physical State Solid (Low-melting, typically off-white to beige)

Soluble in DMSO, Methanol, Ethyl Acetate;

Solubility _ _
Sparingly soluble in water.[1]

pKa (Predicted) ~9.5 (Phenolic OH)

Synthetic Pathways: The "Expert" Approach

The synthesis of 3-iodo-4-methylphenol presents a regioselectivity challenge. Direct
lodination of p-cresol (4-methylphenol) is dominated by the strong ortho-directing effect of the
hydroxyl group, yielding almost exclusively 2-iodo-4-methylphenol.[1]

To install the iodine at the 3-position (meta to the hydroxyl), a Sandmeyer-type sequence
starting from 3-amino-4-methylphenol is the standard authoritative protocol.[1]

Validated Synthetic Route (Sandmeyer Reaction)

o Starting Material: 3-Amino-4-methylphenol (commercially available or derived from 3-nitro-p-
cresol).[1]

o Diazotization: Formation of the diazonium salt using sodium nitrite (

) in aqueous acid (HCI or

) at 0°C.
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 lodination: Displacement of the diazonium group with iodide (

Mechanistic Diagram (Synthesis Logic)
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(4-Methylphenol) (12 / H202) (Major Product)

Click to download full resolution via product page

Caption: Comparison of direct iodination (yielding the wrong isomer) vs. the Sandmeyer route
required for 3-iodo-4-methylphenol.

Detailed Experimental Protocol

Objective: Preparation of 3-lodo-4-methylphenol from 3-Amino-4-methylphenol via
Diazotization.

Safety Precaution: Diazonium salts are potentially explosive if dried. Keep in solution and
process immediately. Wear full PPE including face shield.[8]

Step-by-Step Methodology:

e Dissolution: In a 250 mL round-bottom flask, suspend 3-amino-4-methylphenol (10.0 mmol)
in 6 M HCI (20 mL). Cool the mixture to 0-5°C in an ice/salt bath.

o Diazotization: Dropwise add a solution of sodium nitrite (11.0 mmol) in water (5 mL),
maintaining the internal temperature below 5°C. Stir for 20 minutes. The solution should
become clear or slightly turbid.

o Quality Check: Test with starch-iodide paper (should turn blue immediately) to ensure
excess nitrite, then destroy excess with a pinch of urea.
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 lodination: Prepare a solution of potassium iodide (KI) (15.0 mmol) in water (10 mL). Add this
solution dropwise to the cold diazonium mixture.

e Reaction: Allow the mixture to warm to room temperature. Evolution of nitrogen gas (

) will be observed. Stir for 2 hours, or until gas evolution ceases.

e Workup:
o Extract the reaction mixture with Ethyl Acetate (3 x 30 mL).
o Wash the combined organic layers with 10% sodium thiosulfate (

) solution (to remove excess iodine/color).

o Wash with brine, dry over anhydrous
, and concentrate under reduced pressure.[9]

« Purification: Purify the crude residue via flash column chromatography (Silica gel,
Hexanes/EtOAc gradient) to afford 3-iodo-4-methylphenol as an off-white solid.

Applications in Drug Discovery[7][12][13][14]

The 3-iodo-4-methylphenol scaffold is a versatile "bifunctional” handle in medicinal chemistry.

1. Suzuki-Miyaura Cross-Coupling

The iodine atom at the C3 position is highly reactive toward oxidative addition with
Palladium(0), making it an excellent partner for coupling with aryl- or heteroaryl-boronic acids.
[1] This allows for the construction of biaryl ethers or biaryl phenols.

o Application: Synthesis of indole derivatives for anti-diabetic agents (e.g., EP 2970119 B1).
o Workflow: Protection of Phenol

Suzuki Coupling

Deprotection.
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2. Heck and Sonogashira Couplings

The aryl iodide facilitates the introduction of vinyl groups (Heck) or alkynes (Sonogashira),
extending the carbon skeleton at the meta position relative to the hydroxyl.

3. O-Alkylation | Etherification

The phenolic hydroxyl group remains available for derivatization (e.g., forming ethers with alkyl
halides) before or after the cross-coupling step, allowing for library diversity.

Reaction Workflow Diagram

3-lodo-4-methylphenol

Subsequent
* Coupling

Ar-B(OH)2
Pd(PPh3)4, Base

3-Aryl-4-methylphenol
(Biaryl Scaffold)
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Caption: Divergent synthesis pathways utilizing the iodine handle (Suzuki) and the hydroxyl
group (Alkylation).

Handling & Safety (SDS Summary)

» Hazards:
o Skin/Eye Irritant: Causes skin irritation (H315) and serious eye irritation (H319).
o Acute Toxicity: Harmful if swallowed or inhaled.

o Storage:

o Light Sensitive: Aryl iodides can degrade/liberate iodine upon light exposure. Store in
amber vials.

o Temperature: Refrigerate (2—8°C) for long-term stability.

 Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 133921-27-4|4-lodo-3-methylphenol|BLD Pharm [bldpharm.com]
2. 2-Methyl-3-nitrobenzyl Chloride | 60468-54-4 | TCI Deutschland GmbH [tcichemicals.com]

3. 3-iodo-4-methylphenol, CasN0.626250-54-2 Yinglang Chemical Company China
(Mainland) [yinglang.lookchem.com]

4. EnamineStore [enaminestore.com]

5. calpaclab.com [calpaclab.com]

6. 626250-54-2 | 3-lodo-4-methylphenol - Aromsyn Co.,Ltd. [aromsyn.com]
7. fishersci.com [fishersci.com]

8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

9. pdf.benchchem.com [pdf.benchchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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